N-(5-Ethyl-1,3-thiazol-2-YL)-2-fluoropyridine-4-carboxamide

• IUPAC Name: N-(5-ethyl-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C11H10FN3OS/c1-2-8-6-14-11(17-8)15-10(16)7-3-4-13-9(12)5-7/h3-6H,2H2,1H3,(H,14,15,16)
• InChI Key: KKUJCRJSILPAAD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(S1)NC(=O)C2=CC(=NC=C2)F
• Molecular Formula: C11H10FN3OS
• Molecular Weight: 251.28 g/mol

Description

N-(5-Ethyl-1,3-thiazol-2-YL)-2-fluoropyridine-4-carboxamide, commonly known as EFPC, is a chemical compound that has been extensively studied in the field of medicinal chemistry. EFPC is a small molecule inhibitor that has shown promising results in the treatment of various diseases, including cancer, inflammation, and infectious diseases.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Researchers have investigated the synthesis of molecules containing various moieties, including the 1,3-thiazole nucleus, through microwave-assisted processes. These synthesized compounds were screened for antimicrobial, antilipase, and antiurease activities. Some showed moderate to good antimicrobial activity against tested microorganisms, and a few exhibited antiurease and antilipase activities (Başoğlu et al., 2013).

PET Tracers for Neuropsychiatric Disorders

N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, analogous to the compound of interest, have been developed as PET tracers for serotonin 5-HT1A receptors. These tracers show promise in the improved in vivo quantification of 5-HT1A receptors, which are crucial in studying neuropsychiatric disorders (García et al., 2014).

Synthesis of Efficient Color-Tunable Fluorophores

N-Ethoxycarbonylpyrene- and perylene thioamides, as building blocks, have been utilized in synthesizing various fluorescent dyes, including thiazole-based fluorophores. These dyes exhibit fluorescence across a wide spectrum and have potential applications in bioimaging and sensing technologies (Witalewska et al., 2019).

Antitumor Activity

A series of substituted 2-(aminopyridyl)- and 2-(aminopyrimidinyl)thiazole-5-carboxamides have been identified as potent Src/Abl kinase inhibitors, displaying significant antiproliferative activity against various tumor cell lines. One compound, in particular, showed oral activity in a xenograft model of chronic myelogenous leukemia, suggesting potential for oncology applications (Lombardo et al., 2004).

Design and Synthesis of GyrB Inhibitors

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates have been designed and synthesized as Mycobacterium tuberculosis GyrB ATPase inhibitors. These compounds were evaluated for their in vitro activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, demonstrating promising antituberculosis activity with minimal cytotoxicity (Jeankumar et al., 2013).